Cas no 886944-29-2 (N'-2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N-(3-nitrophenyl)ethanediamide)

• Product Name: N'-2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N-(3-nitrophenyl)ethanediamide
• CAS No: 886944-29-2
• MF: C₂₆H₂₈N₆O₄
• MW: 488.538325309753
• CID: 5478676
• Update Time: 2025-07-17

N'-2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N-(3-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-benzylpiperazin-1-yl)-2-pyridin-3-ylethyl]-N'-(3-nitrophenyl)oxamide
• N'-2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N-(3-nitrophenyl)ethanediamide

• Inchi： 1S/C26H28N6O4/c33-25(26(34)29-22-9-4-10-23(16-22)32(35)36)28-18-24(21-8-5-11-27-17-21)31-14-12-30(13-15-31)19-20-6-2-1-3-7-20/h1-11,16-17,24H,12-15,18-19H2,(H,28,33)(H,29,34)
• InChI Key： UGWIMPXKVCYOOY-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCN(CC2=CC=CC=C2)CC1)C1=CC=CN=C1)(=O)C(NC1=CC=CC([N+]([O-])=O)=C1)=O

Additional information on N'-2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N-(3-nitrophenyl)ethanediamide

N'-2-(4-Benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N-(3-nitrophenyl)ethanediamide: A Comprehensive Overview

N'-2-(4-Benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N-(3-nitrophenyl)ethanediamide (CAS No. 886944-29-2) is a complex organic compound with significant potential in the field of medicinal chemistry. This compound, often referred to by its systematic name, is a derivative of piperazine and pyridine, and it has garnered attention for its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological properties, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of N'-2-(4-Benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N-(3-nitrophenyl)ethanediamide is characterized by a central ethane diamide backbone with substituents that include a benzylpiperazine moiety, a pyridine ring, and a nitrophenyl group. The presence of these functional groups imparts distinct chemical properties to the molecule. The benzylpiperazine moiety is known for its ability to interact with various receptors in the central nervous system (CNS), while the pyridine ring contributes to the compound's overall hydrophobicity and electronic properties. The nitrophenyl group adds further complexity by introducing electron-withdrawing effects and potential redox activity.

The synthesis of N'-2-(4-Benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N-(3-nitrophenyl)ethanediamide typically involves multi-step reactions. One common approach is to start with the preparation of the benzylpiperazine derivative, followed by coupling with an appropriate pyridine-containing aldehyde or ketone. The final step involves the formation of the ethane diamide linkage through condensation with 3-nitroaniline. This synthetic route has been optimized in various studies to improve yield and purity, making it feasible for both laboratory-scale synthesis and potential scale-up for industrial applications.

Biological Properties

N'-2-(4-Benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N-(3-nitrophenyl)ethanediamide has been extensively studied for its biological activities. One of the key areas of interest is its interaction with neurotransmitter systems in the CNS. Research has shown that compounds containing benzylpiperazine moieties can modulate serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and other neurological functions. The presence of the pyridine ring and nitrophenyl group in this compound further enhances its ability to interact with these receptors.

In vitro studies have demonstrated that N'-2-(4-Benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N-(3-nitrophenyl)ethanediamide exhibits potent binding affinity for serotonin (5-HT_1A) and dopamine (D₂) receptors. This binding activity suggests potential therapeutic applications in treating disorders such as depression, anxiety, and schizophrenia. Additionally, preliminary studies have indicated that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Clinical Potential

The clinical potential of N'-2-(4-Benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N-(3-nitrophenyl)ethanediamide is an area of ongoing research. While preclinical studies have shown promising results, further investigations are needed to evaluate its safety and efficacy in human subjects. Clinical trials are currently being designed to assess the compound's pharmacokinetic properties, dosing regimens, and potential side effects.

In addition to its potential as a therapeutic agent, N'-2-(4-Benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N-(3-nitrophenyl)ethanediamide may also find applications in diagnostic imaging. The unique structural features of this compound make it suitable for use as a radiotracer in positron emission tomography (PET) studies. By labeling the compound with appropriate radioisotopes, researchers can visualize receptor distribution and function in living organisms, providing valuable insights into disease mechanisms and treatment responses.

Conclusion

N'-2-(4-Benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N-(3-nitrophenyl)ethanediamide (CAS No. 886944-29-2) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to unravel its full therapeutic potential, this compound holds promise for advancing our understanding of neurological disorders and developing new treatment strategies.